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Compound of Interest

Compound Name: 1,2,5-Trichloronaphthalene

Cat. No.: B15289549

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical and physical properties of
1,2,5-trichloronaphthalene, a member of the polychlorinated naphthalene (PCN) family. PCNs
are recognized as persistent environmental pollutants, and understanding their chemical
behavior is crucial for toxicological studies and environmental remediation. This document
summarizes key physicochemical data, outlines general experimental protocols for their
determination, and illustrates the primary toxicological pathway associated with this class of
compounds.

Core Chemical Properties

The following table summarizes the key chemical and physical properties of 1,2,5-

trichloronaphthalene.
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Property Value Source
CAS Number 55720-33-7 [1]
Molecular Formula C10HsCls [1]
Molecular Weight 231.51 g/mol
Boiling Point 332.7 °C at 760 mmHg
Density 1.452 g/cm3
Vapor Pressure 0.000277 mmHg at 25°C
LogP (Octanol-Water Partition A8
Coefficient) '
Soluble in most organic
solvents, such as chlorinated
. and aromatic solvents.[2]
Solubility N
Generally, water solubility
decreases with increasing
chlorination.[3]
Commercial PCN mixtures can
Appearance range from thin liquids to hard,

waxy solids.[2]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
specific PCN congeners like 1,2,5-trichloronaphthalene are not extensively published in
readily available literature. However, standardized methods are employed for the
characterization of such compounds.

Determination of Purity and Structure

o Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for the
separation and identification of PCN congeners in a mixture.[4] A sample is volatilized and
passed through a capillary column (e.g., DB-5MS) which separates the components based
on their boiling points and interactions with the column's stationary phase. The separated
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components then enter a mass spectrometer, which ionizes the molecules and detects the
fragments based on their mass-to-charge ratio, allowing for structural elucidation and
guantification.[4] Isotope dilution techniques are often employed for accurate quantification in
complex environmental matrices.[4]

Determination of Physicochemical Properties

e Melting and Boiling Point: The melting and boiling points of solid and liquid PCNs are
determined using standard laboratory techniques. For solids, a melting point apparatus is
used where the temperature at which the substance transitions from a solid to a liquid is
observed. For liquids, the boiling point is determined by heating the liquid and measuring the
temperature at which its vapor pressure equals the atmospheric pressure. Due to the high
boiling points of many PCNSs, these measurements are often performed under reduced
pressure.

o Density: The density of liquid PCNs can be measured using a pychometer or a digital density
meter. For solid PCNs, gas pycnometry can be used to determine the true density.

e Vapor Pressure: Vapor pressure can be determined by various methods, including the
Knudsen effusion method or by using gas chromatography to measure the retention time of
the analyte on a column with a known stationary phase.

e LogP (Octanol-Water Partition Coefficient): The octanol-water partition coefficient is a
measure of a compound's lipophilicity and is a critical parameter in assessing its
environmental fate and bioaccumulation potential. It is typically determined using the shake-
flask method, where the compound is partitioned between n-octanol and water, and the
concentration in each phase is measured after equilibrium is reached.

Toxicological Pathway

Polychlorinated naphthalenes, including 1,2,5-trichloronaphthalene, are known to exert their
toxic effects primarily through the activation of the aryl hydrocarbon receptor (AhR).[5][6] This
pathway is a key mechanism for the toxicity of many planar aromatic hydrocarbons.[5] The
binding of a ligand like a PCN to the AhR initiates a cascade of events leading to the
expression of various genes, some of which are involved in xenobiotic metabolism and can
lead to cellular damage.[7][8]
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Caption: Aryl Hydrocarbon Receptor (AhR) Signaling Pathway Activation by 1,2,5-
Trichloronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,2,5-Trichloronaphthalene: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289549#1-2-5-trichloronaphthalene-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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